Cas no 1160248-19-0 (2-Oxo-3-(tetrahydro-2H-pyran-4-yl)indoline-5-carboxylic acid)

• Product Name: 2-Oxo-3-(tetrahydro-2H-pyran-4-yl)indoline-5-carboxylic acid
• CAS No: 1160248-19-0
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• MDL: MFCD12198793
• CID: 3166482
• PubChem ID: 71305833
• Update Time: 2025-05-21

2-Oxo-3-(tetrahydro-2H-pyran-4-yl)indoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-3-(tetrahydro-2H-pyran-4-yl)indoline-5-carboxylic acid
• 1160248-19-0
• CS-0339174
• SB65520
• W15148
• 3-(oxan-4-yl)-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid
• AKOS027428871
• 3-(OXAN-4-YL)-2-OXO-1,3-DIHYDROINDOLE-5-CARBOXYLIC ACID
• 2-oxo-3-tetrahydropyran-4-ylindoline-5-carboxylic acid
• 2-Oxo-3-(tetrahydro-2H-pyran-4-yl)indoline-5-carboxylicacid
• AS-71036

• MDL： MFCD12198793
• Inchi： 1S/C14H15NO4/c16-13-12(8-3-5-19-6-4-8)10-7-9(14(17)18)1-2-11(10)15-13/h1-2,7-8,12H,3-6H2,(H,15,16)(H,17,18)
• InChI Key： IEQKKWDFAULJHW-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1C(NC2C=CC(C(=O)O)=CC1=2)=O

Computed Properties

• Exact Mass: 261.10010796Da
• Monoisotopic Mass: 261.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-Oxo-3-(tetrahydro-2H-pyran-4-yl)indoline-5-carboxylic acid

Comprehensive Overview of 2-Oxo-3-(tetrahydro-2H-pyran-4-yl)indoline-5-carboxylic acid (CAS No. 1160248-19-0)

2-Oxo-3-(tetrahydro-2H-pyran-4-yl)indoline-5-carboxylic acid (CAS No. 1160248-19-0) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indoline derivative features a tetrahydro-2H-pyran-4-yl moiety, which enhances its metabolic stability and bioavailability, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.

The compound's carboxylic acid functional group allows for versatile chemical modifications, enabling the development of prodrugs or conjugates for improved delivery. Recent studies highlight its role in modulating enzyme activity, especially in pathways related to oxidative stress and cell proliferation. These properties resonate with growing public interest in age-related diseases and cancer therapeutics, topics frequently searched in academic and healthcare forums.

From a synthetic perspective, 2-Oxo-3-(tetrahydro-2H-pyran-4-yl)indoline-5-carboxylic acid is synthesized via multi-step organic reactions, including Pd-catalyzed cross-coupling and cyclization techniques. Its purity and stability are critical for reproducibility in preclinical studies, a concern often raised in research reproducibility discussions. Analytical methods such as HPLC and NMR are routinely employed to characterize this compound, ensuring compliance with Good Laboratory Practice (GLP) standards.

Environmental and safety profiles of CAS No. 1160248-19-0 are also under scrutiny, reflecting broader societal focus on green chemistry and sustainable synthesis. Computational modeling (in silico studies) predicts low ecotoxicity, though empirical data remain limited. This gap underscores the need for further research—a point frequently queried in scientific databases and patent filings.

In summary, 2-Oxo-3-(tetrahydro-2H-pyran-4-yl)indoline-5-carboxylic acid exemplifies the intersection of medicinal chemistry and molecular design. Its exploration addresses both scientific curiosity and practical demands, from drug development pipelines to biomarker discovery. As interest in small-molecule therapeutics surges, this compound’s trajectory will likely mirror advancements in high-throughput screening and AI-driven drug design.